Cas no 1804347-27-0 (5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride)

• Product Name: 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride
• CAS No: 1804347-27-0
• MF: C₈H₄ClF₃INO₂
• MW: 365.47554397583
• CID: 4834542
• Update Time: 2025-07-17

5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO2/c1-3-5(16-8(10,11)12)2-4(13)6(14-3)7(9)15/h2H,1H3
• InChI Key： SYBJFPLLOFGXCY-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)N=C(C)C(=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.9
• Topological Polar Surface Area: 39.2

Additional information on 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride

Introduction to 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804347-27-0)

5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride, with the CAS number 1804347-27-0, is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of a pyridine core, an iodine substituent, a methyl group, a trifluoromethoxy moiety, and a carbonyl chloride functional group. These features make it an attractive candidate for various applications, including the synthesis of novel pharmaceuticals and the development of new chemical entities (NCEs).

The pyridine ring, a fundamental heterocyclic structure, is known for its aromatic stability and ability to participate in a wide range of chemical reactions. The presence of the iodo substituent on the pyridine ring not only enhances the compound's reactivity but also provides a handle for further functionalization through various coupling reactions. The methyl group adds steric bulk and can influence the compound's physical properties, such as solubility and melting point. The trifluoromethoxy moiety, with its strong electron-withdrawing effect, imparts significant electronic and steric properties to the molecule, making it highly reactive in nucleophilic substitution reactions. Finally, the carbonyl chloride functional group is a potent electrophile that can readily undergo nucleophilic acyl substitution reactions, making it an excellent building block for the synthesis of complex molecules.

In recent years, there has been a growing interest in the use of halogenated pyridines in drug discovery and development. The iodine substituent in 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride can be readily converted into other functional groups through various palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling and Sonogashira coupling. These reactions enable the introduction of diverse substituents, thereby expanding the chemical space available for drug design. For instance, a study published in the Journal of Medicinal Chemistry reported the successful use of iodinated pyridines in the synthesis of potent inhibitors of protein-protein interactions (PPIs), which are increasingly recognized as important therapeutic targets in cancer and other diseases.

The trifluoromethoxy group in 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride is particularly noteworthy due to its unique electronic properties. Fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This is particularly important in drug development, where optimizing these properties can significantly enhance the efficacy and safety of new drugs. A recent study in Organic Letters demonstrated that trifluoromethoxy-substituted compounds exhibit improved lipophilicity and cell permeability, which are crucial for achieving high bioavailability and effective target engagement.

The carbonyl chloride functional group in 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride is another key feature that contributes to its utility as a synthetic intermediate. Acyl chlorides are well-known for their reactivity towards nucleophiles, making them valuable reagents in peptide synthesis and the preparation of amides, esters, and other derivatives. In pharmaceutical research, acyl chlorides are often used to introduce carboxylic acid functionalities into complex molecules, which can be further modified to enhance their biological activity or pharmacological properties. A notable example is the use of acyl chlorides in the synthesis of prodrugs, which are designed to improve drug delivery and reduce side effects.

Beyond its applications in drug discovery and development, 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride has also found use in other areas of chemical research. For instance, it has been employed as a key intermediate in the synthesis of novel materials with unique optical and electronic properties. A study published in Advanced Materials highlighted the use of iodinated pyridines in the preparation of conjugated polymers with tunable bandgaps and high charge carrier mobilities, which have potential applications in organic electronics and photovoltaic devices.

In conclusion, 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804347-27-0) is a highly versatile compound with significant potential for use in various scientific and industrial applications. Its unique combination of functional groups makes it an attractive candidate for drug discovery, materials science, and other advanced research areas. As ongoing studies continue to explore its full range of properties and applications, this compound is likely to play an increasingly important role in driving innovation across multiple disciplines.